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Compound of Interest

Compound Name: Benzo[c]phenanthrene-d5

Cat. No.: B586120 Get Quote

This technical guide provides a comprehensive overview of the material safety data for

Benzo[c]phenanthrene-d5, a deuterated form of Benzo[c]phenanthrene. This document is

intended for researchers, scientists, and professionals in drug development who may handle

this compound. The information presented is a synthesis of available data for both the

deuterated and non-deuterated forms of the molecule.

Section 1: Chemical and Physical Properties
Benzo[c]phenanthrene-d5 is a labeled polycyclic aromatic hydrocarbon (PAH) used in

research, often as an internal standard for quantitative analysis or as a tracer in metabolic

studies. The deuteration is intended to facilitate its identification and quantification in complex

biological matrices.
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Property Value Source

Molecular Formula C₁₈H₇D₅

Molecular Weight 233.32 g/mol [1][2]

CAS Number 1795011-61-8 [2][3]

Appearance Pale Yellow Solid [1]

Melting Point 62-64°C [1]

Solubility
Soluble in nonpolar organic

solvents.
[4]

Storage Temperature 4°C [1][3]

Shipping Temperature Room Temperature [3]

Section 2: Hazard Identification and Toxicological
Data
The toxicological data for Benzo[c]phenanthrene-d5 is limited. Therefore, the hazard profile is

primarily based on the data for the parent compound, Benzo[c]phenanthrene.

Benzo[c]phenanthrene is classified as a Group 2B carcinogen by the International Agency for

Research on Cancer (IARC), meaning it is possibly carcinogenic to humans.[5] It is also known

to be a skin and strong eye irritant and may be harmful if ingested, inhaled, or absorbed

through the skin.[5]
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Hazard Statement Classification

H302 Harmful if swallowed[5][6]

H312 Harmful in contact with skin[5][6]

H315 Causes skin irritation[5][6]

H319 Causes serious eye irritation[5][6]

H332 Harmful if inhaled[5][6]

H335 May cause respiratory irritation[5][6]

H341 Suspected of causing genetic defects[5]

H351 Suspected of causing cancer

Note: Hazard classifications are based on the non-deuterated Benzo[c]phenanthrene.

Section 3: Safe Handling and Experimental
Protocols
Given the hazardous nature of this compound, strict adherence to safety protocols is

mandatory. All handling of Benzo[c]phenanthrene-d5 should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[6]

Personal Protective Equipment (PPE)
PPE Specification

Gloves
Chemical impermeable gloves (inspected prior

to use).[6]

Eye Protection Tightly fitting safety goggles.[6]

Body Protection Protective clothing, including a lab coat.

Respiratory Protection
Use a NIOSH-approved respirator if ventilation

is inadequate.
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Spill and Disposal Procedures
In the event of a spill, evacuate the area and prevent further leakage if it is safe to do so.[6]

Collect the spilled material using spark-proof tools and place it in a suitable, closed container

for disposal.[6] Do not let the chemical enter drains.[6] Disposal of Benzo[c]phenanthrene-d5
and its containers must be done in accordance with local, state, and federal regulations,

typically through a licensed chemical destruction facility.[6]

Section 4: Visualized Workflows and Pathways
Safe Handling Workflow
The following diagram outlines the essential steps for the safe handling of

Benzo[c]phenanthrene-d5 in a laboratory setting.
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Caption: Workflow for Safe Handling of Benzo[c]phenanthrene-d5.
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Hazard Classification and Response Logic
This diagram illustrates the logical relationship between the hazard classifications of

Benzo[c]phenanthrene and the corresponding safety responses.
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Caption: Hazard Classification and Corresponding Safety Responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benzo[c]phenanthrene-d5: A Technical Material Safety
Data Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586120#benzo-c-phenanthrene-d5-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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